Cas no 565184-37-4 ((R)-(+)-1-[(R)-2-(2'-Diphenylphosphinophenyl)ferrocenyl]ethyldiphenylphosphine)

• Product Name: (R)-(+)-1-[(R)-2-(2'-Diphenylphosphinophenyl)ferrocenyl]ethyldiphenylphosphine
• CAS No: 565184-37-4
• MF: C₄₂H₃₆FeP₂
• MW: 658.527773857117
• CID: 1602400
• Update Time: 2025-10-21

(R)-(+)-1-[(R)-2-(2'-Diphenylphosphinophenyl)ferrocenyl]ethyldiphenylphosphine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5-cyclopentanepentayl, compd. with 1-[(1R)-1-(diphenylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]-1,2,3,4,5-cyclopentanepentayl, iron salt (1:1:1)
• cyclopenta-1,3-diene,[2-[5-[(1R)-1-diphenylphosphanylethyl]cyclopenta-1,3-dien-1-yl]phenyl]-diphenylphosphane,iron(2+)
• (S)-1-{(SP)-2-[2-(Diphenylphosphino)phenyl]ferrocenyl}ethyldiphenylphosphine
• (1S)-1-[(1S)-1-(Diphenylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]ferrocene
• (R)-(+)-1-[(R)-2-(2'-DIPHENYLPHOSPHINOPHENYL)FERROCENYL]ETHYLDIPHENYLPHOSPHINE
• (R)-(+)-1-[(R)-2-(2'-Diphenylphosphinophenyl)ferrocenyl]ethyldiphenylphosphine

• Inchi： 1S/C37H31P2.C5H5.Fe/c1-29(38(30-17-6-2-7-18-30)31-19-8-3-9-20-31)34-26-16-27-35(34)36-25-14-15-28-37(36)39(32-21-10-4-11-22-32)33-23-12-5-13-24-33;1-2-4-5-3-1;/h2-29H,1H3;1-5H;
• InChI Key： UOZGNUVEBIDUPV-UHFFFAOYSA-N
• SMILES： [Fe].P(C1C=CC=CC=1)(C1C=CC=CC=1)C(C)[C]1[CH][CH][CH][C]1C1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1.[CH]1[CH][CH][CH][CH]1 |^1:16,17,18,19,20,40,41,42,43,44|

Computed Properties

• Exact Mass: 658.164161 g/mol
• Monoisotopic Mass: 658.164161 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 45
• Rotatable Bond Count: 8
• Complexity: 672
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 658.5
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 157-170 ºC

(R)-(+)-1-[(R)-2-(2'-Diphenylphosphinophenyl)ferrocenyl]ethyldiphenylphosphine Security Information

• WGK Germany：3

Additional information on (R)-(+)-1-[(R)-2-(2'-Diphenylphosphinophenyl)ferrocenyl]ethyldiphenylphosphine

Introduction to (R)-(+)-1-[(R)-2-(2'-Diphenylphosphinophenyl)ferrocenyl]ethyldiphenylphosphine and Its Significance in Modern Chemical Biology

The compound with the CAS number 565184-37-4 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, (R)-(+)-1-[(R)-2-(2'-Diphenylphosphinophenyl)ferrocenyl]ethyldiphenylphosphine, provides a detailed insight into its complex structure and stereochemistry. This intricate molecular architecture makes it a subject of great interest for researchers exploring novel synthetic pathways and biological applications.

In recent years, the development of chiral phosphorus-containing compounds has seen remarkable advancements, particularly in the realm of asymmetric catalysis and drug design. The presence of multiple stereocenters in this compound, as indicated by the (R) configuration, underscores its potential as a chiral ligand or catalyst in various chemical transformations. The ferrocene moiety, a well-known redox-active component, adds another layer of functionality, making this compound a versatile tool for both synthetic and analytical purposes.

One of the most compelling aspects of this compound is its potential application in the development of new pharmaceuticals. The combination of diphenylphosphine and ferrocene units creates a unique scaffold that can interact with biological targets in novel ways. Recent studies have demonstrated the efficacy of such phosphine-based compounds in modulating enzyme activity and binding to specific protein receptors. For instance, derivatives of this compound have shown promise in inhibiting certain kinases, which are critical targets in cancer therapy.

The stereochemical purity of (R)-(+)-1-[(R)-2-(2'-Diphenylphosphinophenyl)ferrocenyl]ethyldiphenylphosphine is another key factor that contributes to its utility. Chiral compounds are essential in drug development because they often exhibit enantioselective interactions with biological systems. The precise stereochemistry of this molecule ensures that it can bind to biological targets with high specificity, minimizing off-target effects and enhancing therapeutic efficacy.

Moreover, the redox-active nature of the ferrocene unit opens up possibilities for applications in electrochemical sensing and bioimaging. Ferrocene-based compounds have been widely used in these fields due to their ability to undergo reversible oxidation-reduction reactions. This property can be exploited to develop sensitive sensors for detecting various analytes, including small molecules and metal ions. Such sensors could find applications in clinical diagnostics and environmental monitoring.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex phosphorus-containing framework. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also pave the way for the development of other complex chiral molecules.

In conclusion, (R)-(+)-1-[(R)-2-(2'-Diphenylphosphinophenyl)ferrocenyl]ethyldiphenylphosphine (CAS number 565184-37-4) is a remarkable compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, including multiple stereocenters and a redox-active ferrocene unit, make it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound, its significance is likely to grow even further.